Cas no 168550-07-0 (4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-)

• Product name: 4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-
• CAS No: 168550-07-0
• MF: C₁₇H₁₃NO₂S₂
• MW: 327.42062
• CID: 1349652
• PubChem ID: 1204906

4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-
• 5-(4-benzyloxybenzylidene)-2-thioxothiazolidin-4-one
• AG-690/34549028
• AKOS000321947
• Z44301524
• SCHEMBL12892045
• 5-(4-Benzyloxy-benzylidene)-2-thioxo-thiazolidin-4-one
• 5-[4-(benzyloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one
• 168550-07-0
• (5E)-5-{[4-(BENZYLOXY)PHENYL]METHYLIDENE}-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
• (5E)-5-[(4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： InChI=1S/C17H13NO2S2/c19-16-15(22-17(21)18-16)10-12-6-8-14(9-7-12)20-11-13-4-2-1-3-5-13/h1-10H,11H2,(H,18,19,21)/b15-10+
• InChI Key： LNPKMUHSBCXBNB-XNTDXEJSSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)NC(=S)S3

Computed Properties

• Exact Mass: 327.03889
• Monoisotopic Mass: 327.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 38.33